Cas no 667413-51-6 ((2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide)
(2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
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- Inchi: 1S/C14H11N3OS/c1-10-2-4-11(5-3-10)8-12(9-15)13(18)17-14-16-6-7-19-14/h2-8H,1H3,(H,16,17,18)
- InChI Key: MJAVGPUPARPUHB-UHFFFAOYSA-N
- SMILES: C(NC1=NC=CS1)(=O)C(C#N)=CC1=CC=C(C)C=C1
(2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-4899-1MG |
(2E)-2-cyano-3-(4-methylphenyl)-N-1,3-thiazol-2-ylacrylamide |
667413-51-6 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | BS-4899-5MG |
(2E)-2-cyano-3-(4-methylphenyl)-N-1,3-thiazol-2-ylacrylamide |
667413-51-6 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | BS-4899-10MG |
(2E)-2-cyano-3-(4-methylphenyl)-N-1,3-thiazol-2-ylacrylamide |
667413-51-6 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | BS-4899-20MG |
(2E)-2-cyano-3-(4-methylphenyl)-N-1,3-thiazol-2-ylacrylamide |
667413-51-6 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | BS-4899-50MG |
(2E)-2-cyano-3-(4-methylphenyl)-N-1,3-thiazol-2-ylacrylamide |
667413-51-6 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | BS-4899-100MG |
(2E)-2-cyano-3-(4-methylphenyl)-N-1,3-thiazol-2-ylacrylamide |
667413-51-6 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00906695-1g |
(2E)-2-Cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide |
667413-51-6 | 95% | 1g |
¥2394.0 | 2024-04-17 | |
| Ambeed | A945559-1g |
(2E)-2-Cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide |
667413-51-6 | 95% | 1g |
$348.0 | 2025-04-17 |
(2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
(2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 667413-51-6): An Overview of a Promising Compound in Pharmaceutical Research
(2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 667413-51-6) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been extensively studied for its biological activities, particularly in the areas of anti-inflammatory, anti-cancer, and antimicrobial properties.
The chemical structure of (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide is characterized by a cyano group, a 4-methylphenyl substituent, and a thiazole ring. These functional groups contribute to its diverse biological activities and make it an attractive candidate for drug development. The compound's molecular formula is C15H13N3OS, with a molecular weight of approximately 287.34 g/mol.
Recent studies have highlighted the anti-inflammatory properties of (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide has also demonstrated promising anti-cancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.
The antimicrobial activity of (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide has also been investigated. Studies have shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. It has been effective against multidrug-resistant strains, making it a potential candidate for the development of new antibiotics to combat drug-resistant infections.
The pharmacokinetic properties of (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide have been studied to evaluate its suitability for drug development. In vivo studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by the liver and excreted through the kidneys.
Toxicity studies have indicated that (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in humans.
Clinical trials are currently underway to assess the safety and efficacy of (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, (2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 667413-51-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.
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